N-(4-chloro-2-methylphenyl)-N'-methylthiourea

• IUPAC Name: 1-(4-chloro-2-methylphenyl)-3-methylthiourea
• InChI: InChI=1S/C9H11ClN2S/c1-6-5-7(10)3-4-8(6)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key: AKRQUARRWKDBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)NC
• Molecular Formula: C9H11ClN2S
• Molecular Weight: 214.72 g/mol

Description

N-(4-chloro-2-methylphenyl)-N'-methylthiourea, also known as CMPTU, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been shown to have significant effects on various biological processes. The purpose of

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-N'-methylthiourea is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and nuclear factor kappa B (NF-κB). By inhibiting these proteins, N-(4-chloro-2-methylphenyl)-N'-methylthiourea can reduce inflammation, oxidative stress, and apoptosis.
Biochemical and Physiological Effects:
N-(4-chloro-2-methylphenyl)-N'-methylthiourea has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in various animal models of disease, including arthritis, colitis, and sepsis. It has also been shown to reduce oxidative stress and apoptosis in various cell types, including neurons and cardiomyocytes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-2-methylphenyl)-N'-methylthiourea is its broad range of effects on various biological processes. This makes it a useful tool for studying the role of various proteins and enzymes in biological systems. However, one limitation of N-(4-chloro-2-methylphenyl)-N'-methylthiourea is its relatively low solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of N-(4-chloro-2-methylphenyl)-N'-methylthiourea is not fully understood, which can make it challenging to interpret some experimental results.

Future Directions

There are several future directions for research on N-(4-chloro-2-methylphenyl)-N'-methylthiourea. One area of focus could be on developing more soluble derivatives of N-(4-chloro-2-methylphenyl)-N'-methylthiourea that can be used in a wider range of experiments. Another area of focus could be on studying the long-term effects of N-(4-chloro-2-methylphenyl)-N'-methylthiourea on various biological processes, including its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-chloro-2-methylphenyl)-N'-methylthiourea and its effects on various proteins and enzymes in biological systems.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-N'-methylthiourea involves the reaction between 4-chloro-2-methylphenyl isothiocyanate and N-methylurea. The reaction is carried out in a solvent such as ethanol or acetone under reflux conditions. The product is then purified by recrystallization from a suitable solvent such as ethyl acetate or methanol. The yield of the reaction is typically around 50-60%.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-N'-methylthiourea has been used in a wide range of scientific research studies. It has been shown to have significant effects on various biological processes, including inflammation, oxidative stress, and apoptosis. It has also been used as a tool to study the role of various proteins and enzymes in biological systems.